Cas no 263409-80-9 (2-(Boc-amino)ethoxylbenzonitrile)

• Product Name: 2-(Boc-amino)ethoxylbenzonitrile
• CAS No: 263409-80-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD18070983
• CID: 852347
• PubChem ID: 17788830
• Update Time: 2025-05-22

2-(Boc-amino)ethoxylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Boc-amino)ethoxylbenzonitrile
• 2-Methyl-2-propanyl [2-(2-cyanophenoxy)ethyl]carbamate
• AC5761
• MFCD18070983
• tert-butyl N-[2-(2-cyanophenoxy)ethyl]carbamate
• CS-0450329
• 2-(Boc-amino)ethoxylbenzonitrile 97%
• AKOS027256922
• 263409-80-9
• SY010988
• DB-067618
• Tert-butyl (2-(2-cyanophenoxy)ethyl)carbamate

• MDL： MFCD18070983
• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(17)16-8-9-18-12-7-5-4-6-11(12)10-15/h4-7H,8-9H2,1-3H3,(H,16,17)
• InChI Key： CLDHGNUTHNBJFF-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13200
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 74.84000
• LogP: 2.66618

Additional information on 2-(Boc-amino)ethoxylbenzonitrile

2-(Boc-amino)ethoxylbenzonitrile: A Comprehensive Overview

The compound 2-(Boc-amino)ethoxylbenzonitrile, with the CAS number 263409-80-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines a benzonitrile moiety with a Boc-protected amino group via an ethoxy linkage. The presence of the Boc (tert-butoxycarbonyl) group makes it particularly valuable in peptide synthesis and other applications where controlled deprotection of amino groups is required.

Recent advancements in synthetic chemistry have highlighted the importance of 2-(Boc-amino)ethoxylbenzonitrile as a key intermediate in the construction of bioactive molecules. Its ability to undergo various coupling reactions, such as amide bond formation, has made it a valuable building block in the development of novel therapeutic agents. Researchers have also explored its potential in click chemistry, where its ethoxy group can participate in copper-catalyzed azide-alkyne cycloaddition reactions, enabling the creation of complex architectures with high efficiency.

The benzonitrile group in 2-(Boc-amino)ethoxylbenzonitrile contributes to its aromatic stability and reactivity, making it suitable for applications in both academic and industrial settings. For instance, its use as a precursor in the synthesis of heterocyclic compounds has been extensively documented. The compound's ability to undergo nucleophilic substitution and elimination reactions has further expanded its utility in medicinal chemistry.

In terms of synthesis, 2-(Boc-amino)ethoxylbenzonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 2-cyanoethyl tert-butyl carbamate with an appropriate aryl halide under palladium-catalyzed coupling conditions. This method not only ensures high yields but also allows for precise control over the stereochemistry and regioselectivity of the product.

The application of 2-(Boc-amino)ethoxylbenzonitrile extends beyond traditional organic synthesis. Recent studies have demonstrated its potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to form strong intermolecular hydrogen bonds has led to its use as a functional monomer in polymerization reactions, resulting in materials with enhanced mechanical properties and thermal stability.

In addition to its chemical applications, 2-(Boc-amino)ethoxylbenzonitrile has also found relevance in analytical chemistry. Its distinct UV absorption properties make it an ideal candidate for use as a marker or tracer in chromatographic separations. This has been particularly useful in the analysis of complex mixtures where high sensitivity and selectivity are required.

The environmental impact and safety profile of 2-(Boc-amino)ethoxylbenzonitrile have also been subjects of recent research. Studies indicate that while it is stable under normal storage conditions, it can undergo hydrolysis under specific environmental conditions, leading to the formation of biodegradable byproducts. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2-(Boc-amino)ethoxylbenzonitrile, CAS number 263409-80-9, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an indispensable tool in modern chemical research. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even greater role in advancing scientific innovation.